![molecular formula C14H16BrNO3 B3037697 2-[(3-bromophenyl)carbamoyl]cyclohexane-1-carboxylic Acid CAS No. 549499-17-4](/img/structure/B3037697.png)
2-[(3-bromophenyl)carbamoyl]cyclohexane-1-carboxylic Acid
Overview
Description
2-[(3-bromophenyl)carbamoyl]cyclohexane-1-carboxylic acid (2-BCCA) is an organic acid that has been studied extensively in recent years due to its wide range of potential applications in the fields of science and technology. It is a white crystalline solid that is soluble in a variety of organic solvents. 2-BCCA has been found to be a useful reagent for the synthesis of a variety of organic compounds, and has been used in a number of scientific research applications. The aim of
Scientific Research Applications
Role in Life Sciences
Carboxylic acids, such as 2-[(3-bromophenyl)carbamoyl]cyclohexane-1-carboxylic Acid, play a key role in life sciences . They are intermediates in the degradation pathways of amino acids, fats, and carbohydrates . They can exhibit hydrogen bonding with themselves leading to increased stabilization of the compounds .
Applications in Organic Synthesis
Carboxylic acids are used in organic synthesis for obtaining small molecules, macromolecules, synthetic or natural polymers . They can be used for modification surface of nanoparticles metallic, modification surface of nanostructure such as carbon nanotubes and graphene .
Use in Pharmaceuticals
2-[(3-bromophenyl)carbamoyl]cyclohexane-1-carboxylic Acid has potential applications in pharmaceuticals. It can be used in the development of new drugs and therapies.
Applications in Biotechnology
This compound also has potential applications in biotechnology. It can be used in the development of new biotechnological processes and products.
Use in Materials Science
2-[(3-bromophenyl)carbamoyl]cyclohexane-1-carboxylic Acid can be used in materials science. It can be used in the development of new materials with unique properties.
Protodeboronation in Organic Synthesis
This compound can be used in the protodeboronation of pinacol boronic esters, a valuable but unknown transformation . This process can be used in the formal total synthesis of δ-®-coniceine and indolizidine 209B .
properties
IUPAC Name |
2-[(3-bromophenyl)carbamoyl]cyclohexane-1-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16BrNO3/c15-9-4-3-5-10(8-9)16-13(17)11-6-1-2-7-12(11)14(18)19/h3-5,8,11-12H,1-2,6-7H2,(H,16,17)(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNUCHTKNUCXXPR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)C(=O)NC2=CC(=CC=C2)Br)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16BrNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-bromophenyl)carbamoyl]cyclohexane-1-carboxylic Acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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